Cas no 97399-71-8 (3alpha-Hydroxytanshinone IIA)
3alpha-Hydroxytanshinone IIA structure
Product Name:3alpha-Hydroxytanshinone IIA
CAS No:97399-71-8
MF:C19H18O4
MW:310.343825817108
CID:2061507
PubChem ID:14610644
Update Time:2024-10-25
3alpha-Hydroxytanshinone IIA Chemical and Physical Properties
Names and Identifiers
-
- 3alpha-Hydroxytanshinone IIA
- 3α-Hydroxytanshinone IIA
- 3-Hydroxytanshinone ⅡA
- (7R)-6,7,8,9-Tetrahydro-7-hydroxy-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
- Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-7-hydroxy-1,6,6-trimethyl-, (R)- (ZCI)
- A-Hydroxytanshinone IIA
- (7R)-7-hydroxy-1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
- 97399-71-8
- FS-6987
- AKOS040734006
- HY-N7752
- CS-0136862
- 3
- (7R)-7-hydroxy-1,6,6-trimethyl-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione
-
- Inchi: 1S/C19H18O4/c1-9-8-23-18-11-4-6-12-10(5-7-13(20)19(12,2)3)15(11)17(22)16(21)14(9)18/h4,6,8,13,20H,5,7H2,1-3H3/t13-/m1/s1
- InChI Key: PTDUBPDLRWKSBQ-CYBMUJFWSA-N
- SMILES: O=C1C(=O)C2C(=COC=2C2C=CC3C(C)(C)[C@H](O)CCC=3C1=2)C
Computed Properties
- Exact Mass: 310.12050905g/mol
- Monoisotopic Mass: 310.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Color/Form: Red powder
- Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.018 g/l) (25 º C),
3alpha-Hydroxytanshinone IIA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A31880-5mg |
3alpha-Hydroxytanshinone IIA |
97399-71-8 | ,HPLC≥98% | 5mg |
¥4418.0 | 2023-09-09 |
3alpha-Hydroxytanshinone IIA Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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